(Propan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride

• IUPAC Name: N-[[4-(trifluoromethyl)phenyl]methyl]propan-2-amine;hydrochloride
• InChI: InChI=1S/C11H14F3N.ClH/c1-8(2)15-7-9-3-5-10(6-4-9)11(12,13)14;/h3-6,8,15H,7H2,1-2H3;1H
• InChI Key: VONQSDNFODSNBR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=CC=C(C=C1)C(F)(F)F.Cl
• Molecular Formula: C11H15ClF3N
• Molecular Weight: 253.69 g/mol
• CAS No.: 1240567-31-0

Description

(Propan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride is a useful research compound. Its molecular formula is C11H15ClF3N and its molecular weight is 253.69 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 253.0845117 g/mol and the complexity rating of the compound is 181. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Properties

Research on similar compounds has focused on their synthesis and structural properties, highlighting the importance of understanding the chemical and physical characteristics for applications in material science and chemistry. For instance, the study on the synthesis and spectroscopic analysis of novel substituted compounds emphasizes the intricate processes involved in creating complex molecules with potential applications in developing new materials and chemicals (Issac & Tierney, 1996).

Environmental Impact and Degradation

The environmental impact and degradation pathways of related compounds are crucial in assessing their sustainability and ecological footprint. Research on antimicrobial substances like triclosan, which shares some chemical traits with the compound , underscores the significance of understanding these aspects for environmental safety and pollution control (Bedoux et al., 2012).

Water Treatment and Contaminant Removal

Amine-functionalized sorbents, including those related to the compound of interest, have been studied for their efficacy in removing persistent and harmful substances from water, demonstrating the potential of chemical modifications to enhance environmental remediation technologies (Ateia et al., 2019).

Medical and Pharmacological Applications

Although information specifically about (Propan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride's direct medical and pharmacological applications is scarce, research on structurally or functionally similar compounds like FTY720, used for cancer therapy, suggests the potential for developing novel therapeutic agents. Such studies highlight the exploration of unique mechanisms of action and therapeutic targets, opening new avenues for drug development and disease treatment (Zhang et al., 2013).

Analytical and Detection Techniques

The development and optimization of analytical methods for detecting specific compounds, including their metabolites in biological and environmental samples, is crucial for monitoring exposure and understanding their biological effects. This is illustrated by the comprehensive analysis of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) and its metabolites, underscoring the importance of sensitive and selective detection techniques in food safety and toxicology studies (Teunissen et al., 2010).

Mechanism of Action

Target of Action

Compounds with similar structures, such as fluoxetine, have been known to target the serotonin reuptake transporter protein .

Biochemical Pathways

Serotonin reuptake inhibitors like fluoxetine are known to affect the serotonergic pathway in the brain .

Pharmacokinetics

The compound’s molecular weight is 21723 g/mol, which might influence its bioavailability and pharmacokinetics.

Result of Action

Serotonin reuptake inhibitors like fluoxetine can lead to an increase in serotonin levels in the brain, which can help alleviate symptoms of depression and anxiety .

Biochemical Analysis

Biochemical Properties

(Propan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride plays a significant role in biochemical reactions. It interacts with enzymes such as cytochrome P450, which is involved in the metabolism of various substances . The compound also binds to proteins and other biomolecules, influencing their activity and stability. These interactions are crucial for understanding the compound’s role in biochemical pathways and its potential therapeutic applications.

Cellular Effects

The effects of this compound on cells are diverse. It has been shown to influence cell signaling pathways, including the MAPK/ERK pathway, which is involved in cell growth and differentiation . Additionally, the compound affects gene expression by modulating transcription factors and other regulatory proteins. These changes can alter cellular metabolism and overall cell function, highlighting the compound’s potential impact on various cellular processes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can inhibit or activate enzymes, depending on the context, and influence gene expression by interacting with transcription factors

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider, as they can influence its long-term effects on cellular function . Studies have shown that the compound remains stable under certain conditions, but its activity may decrease over time due to degradation. Understanding these temporal effects is crucial for designing experiments and interpreting results.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may have minimal effects, while higher doses can lead to significant changes in cellular function and metabolism . Toxic or adverse effects have been observed at high doses, indicating the importance of dosage optimization in research and therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450, which plays a role in the metabolism of drugs and other substances . These interactions can affect metabolic flux and metabolite levels, providing insights into the compound’s role in biochemical processes and its potential impact on metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by various factors. The compound can interact with transporters and binding proteins, affecting its localization and accumulation . Understanding these transport mechanisms is essential for determining the compound’s bioavailability and its potential effects on different tissues.

Subcellular Localization

This compound exhibits specific subcellular localization, which can influence its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications